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Compound of Interest

Compound Name: 2-Bromobutane-d5

Cat. No.: B15290050

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromobutane-d5. The following
procedures are designed to ensure the safe handling and disposal of this compound in a
laboratory setting.

Chemical Identifier: 2-Bromobutane-d5 Synonyms: sec-Butyl-d5 bromide

Hazard Identification and Classification

2-Bromobutane-d5 is a highly flammable liquid and vapor.[1][2][3][4] It is harmful if swallowed
or in contact with skin, and may cause skin and eye irritation.[4][5][6] It may also cause
respiratory irritation and drowsiness or dizziness.[1][2][6]
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Hazard Class Category Hazard Statement
o Highly flammable liquid and
Flammable liquids 2
vapor[1][2][6]
Causes severe skin burns and
Skin corrosion/irritation 1C/2 eye damage / Causes skin
irritation[1][4][6]
Serious eye damage/eye 1 Causes serious eye damage[1]
irritation [4]
B o May cause drowsiness or
Specific target organ toxicity o
] 3 dizziness / May cause
(single exposure) . S
respiratory irritation[1][2][6]
Hazardous to the aquatic 3 Harmful to aquatic life with
environment, chronic toxicity long lasting effects[1][6]
Corrosive to metals 1 May be corrosive to metals[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE requirements for the

planned experiment.[7] The following table summarizes the recommended PPE for handling 2-

Bromobutane-d5.
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Body Part Recommended Protection Specifications
Safety glasses with side-
shields or chemical splash
] Must conform to ANSI Z.87.1
Eyes/Face goggles. A face shield may be
i 1989 standard.[9]
required for splash hazards.[4]
[81[°]
Nitrile gloves are suitable for
incidental contact. For
extended contact, consider
_ _ Viton or Norfoil gloves.[10]
Hands Chemical-resistant gloves.
Neoprene gloves are also an
option.[10][11] Always inspect
gloves for tears or holes before
use.[11]
Long sleeves and trousers or
Bod Flame-retardant lab coat or coveralls should be worn.[7]
ody

chemical-resistant apron.[7]

Avoid synthetic fabrics like
polyester.[9]

Respiratory

Use in a well-ventilated area or
under a chemical fume hood.
[1][2] If engineering controls
are insufficient, a respirator

may be required.[9]

A NIOSH-approved respirator
with an appropriate cartridge

for organic vapors.

Feet

Closed-toe, chemical-resistant
shoes.[8][9]

Steel-toe boots may be
appropriate for handling larger

guantities.[8]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls

» Ventilation: Always handle 2-Bromobutane-d5 in a certified chemical fume hood to minimize

inhalation exposure.[1][2]
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e Ignition Sources: This compound is highly flammable.[1][2][3] Ensure there are no open
flames, hot surfaces, or spark sources in the vicinity.[1][3][4] Use non-sparking tools and
explosion-proof equipment.[2]

 Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge.[2]

o Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B fire
extinguisher (CO2, dry chemical, or alcohol-resistant foam) are readily accessible.[1][12]

Handling

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

o Dispensing: When transferring the liquid, do so carefully to avoid splashing. Keep the
container tightly closed when not in use.[1][2]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alkali
metals, and alkaline earth metals.[2][4]

Accidental Release Measures
o Small Spills:

[¢]

Remove all ignition sources from the area.[2]

o

Ventilate the area.

o

Absorb the spill with an inert, non-combustible material such as sand or earth.[2][13]

[¢]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for disposal.[2][13]

o Large Spills:
o Evacuate the area immediately.

o Alert your institution's emergency response team.
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o Prevent the spill from entering drains or waterways.[4][5][13]

Disposal Plan

All waste containing 2-Bromobutane-d5 is considered hazardous waste and must be disposed
of according to federal, state, and local regulations.[12]

o Waste Collection:

o Collect all waste, including contaminated absorbents and disposable PPE, in a
designated, properly labeled, and sealed container.

o Do not mix with other waste streams unless explicitly permitted.

» Storage: Store waste containers in a cool, dry, well-ventilated area away from ignition
sources and incompatible materials.

o Disposal: Contact your institution's environmental health and safety (EHS) office to arrange
for pickup and disposal by a licensed professional waste disposal service.[4]

Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 2-Bromobutane-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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